Cas no 5929-67-9 (dibutyl octylphosphonate)

• Product Name: dibutyl octylphosphonate
• CAS No: 5929-67-9
• MF: C₁₆H₃₅O₃P
• MW: 306.421066522598
• CID: 1612864
• PubChem ID: 80034
• Update Time: 2025-04-21

dibutyl octylphosphonate Chemical and Physical Properties

Names and Identifiers

• dibutyl octylphosphonate
• phosphonic acid, P-octyl-, dibutyl ester
• 1-dibutoxyphosphoryloctane
• Octylphosphonic acid dibutyl ester
• DB-327114
• DTXSID90208013
• 4-04-00-03563 (Beilstein Handbook Reference)
• Dibutyl octanephosphonate
• SCHEMBL8924586
• BRN 1789131
• 5929-67-9
• Phosphonic acid, octyl-, dibutyl ester

• Inchi： 1S/C16H35O3P/c1-4-7-10-11-12-13-16-20(17,18-14-8-5-2)19-15-9-6-3/h4-16H2,1-3H3
• InChI Key： AKYZQUHZKDCACI-UHFFFAOYSA-N
• SMILES： P(CCCCCCCC)(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 306.23255
• Monoisotopic Mass: 306.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 5.4

Experimental Properties

• Density: 0.929
• Boiling Point: 379.9°C at 760 mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.438
• PSA: 35.53
• LogP: 6.17340